8-chloro-3-(2,5-dimethylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione

• IUPAC Name: 4-chloro-10-(2,5-dimethylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-11-thione
• InChI: InChI=1S/C19H19ClN2OS/c1-11-4-5-12(2)16(8-11)22-18(24)21-15-10-19(22,3)23-17-7-6-13(20)9-14(15)17/h4-9,15H,10H2,1-3H3,(H,21,24)
• InChI Key: VQZJSWMRRSGOER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=S)NC3CC2(OC4=C3C=C(C=C4)Cl)C
• Molecular Formula: C19H19ClN2OS
• Molecular Weight: 358.9 g/mol

Description

8-chloro-3-(2,5-dimethylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a useful research compound. Its molecular formula is C19H19ClN2OS and its molecular weight is 358.88. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

• Alkylation and Oxidation Processes : Research on similar compounds has explored alkylation and oxidation processes. For instance, studies on dihydro-dibenzo[b,g][1,5]thiazocines reveal insights into selective oxidation of sulfide moieties facilitated by amino groups, indicating the compound's utility in synthetic chemistry for generating derivatives with specific functional groups (Ohkata, Takee, & Akiba, 1985).

Pharmacological Applications

• Antimicrobial and Anti-inflammatory Activities : Derivatives of 1,3,4-oxadiazole, a structural motif related to the queried compound, have been synthesized and evaluated for their antimicrobial properties against various bacterial strains. Some of these derivatives have shown promising results as inhibitors of bacterial growth, indicating potential applications in developing new antimicrobial agents (Rehman, Rasool, Abbasi, & Siddiqui, 2016). Additionally, novel 1,3,4-oxadiaxole derivatives have been synthesized and assessed for anti-inflammatory activities, with some compounds exhibiting significant anti-inflammatory effects, suggesting their potential as lead molecules for anti-inflammatory drugs (Koksal, Yarim, Erdal, & Bozkurt, 2013).

Materials Science Applications

• Optoelectronic Properties : Research into pi-extended ethynyl- and butadiynyl-2,5-diphenyl-1,3,4-oxadiazole derivatives has highlighted their synthesis, structural, redox, and optoelectronic properties. These studies have demonstrated the compounds' stability and potential applications in materials science, particularly in the development of molecular wires and optoelectronic devices (Wang, Pålsson, Batsanov, & Bryce, 2006).